N-Nitroso-N-methyl-4-aminobutyric acid
N-Nitroso-N-methyl-4-aminobutyric acid
N-nitroso-N-methyl-4-aminobutyric acid is a nitrosamine that has methyl and 3-carboxypropyl substituents. It is a tobacco-derived nitrosamino acid that is a known animal and potential human carcinogen. It induces bladder transitional cell carcinomas in rats and has recently been identified as a contaminant in certain blood pressure medications. It has a role as a carcinogenic agent, a rat metabolite, a xenobiotic metabolite and a plant metabolite. It is a monocarboxylic acid and a nitrosamine.
Brand Name:
Vulcanchem
CAS No.:
61445-55-4
VCID:
VC20746508
InChI:
InChI=1S/C5H10N2O3/c1-7(6-10)4-2-3-5(8)9/h2-4H2,1H3,(H,8,9)
SMILES:
CN(CCCC(=O)O)N=O
Molecular Formula:
C5H10N2O3
Molecular Weight:
146.14 g/mol
N-Nitroso-N-methyl-4-aminobutyric acid
CAS No.: 61445-55-4
Cat. No.: VC20746508
Molecular Formula: C5H10N2O3
Molecular Weight: 146.14 g/mol
* For research use only. Not for human or veterinary use.
| Description | N-nitroso-N-methyl-4-aminobutyric acid is a nitrosamine that has methyl and 3-carboxypropyl substituents. It is a tobacco-derived nitrosamino acid that is a known animal and potential human carcinogen. It induces bladder transitional cell carcinomas in rats and has recently been identified as a contaminant in certain blood pressure medications. It has a role as a carcinogenic agent, a rat metabolite, a xenobiotic metabolite and a plant metabolite. It is a monocarboxylic acid and a nitrosamine. |
|---|---|
| CAS No. | 61445-55-4 |
| Molecular Formula | C5H10N2O3 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 4-[methyl(nitroso)amino]butanoic acid |
| Standard InChI | InChI=1S/C5H10N2O3/c1-7(6-10)4-2-3-5(8)9/h2-4H2,1H3,(H,8,9) |
| Standard InChI Key | SJLBIPLIGYWGJV-UHFFFAOYSA-N |
| SMILES | CN(CCCC(=O)O)N=O |
| Canonical SMILES | CN(CCCC(=O)O)N=O |
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